Cas no 73791-66-9 (1,4-Benzenediamine, 2,5-dimethyl-, sulfate (1:1))

• Product Name: 1,4-Benzenediamine, 2,5-dimethyl-, sulfate (1:1)
• CAS No: 73791-66-9
• MF: C₈H₁₄N₂O₄S
• MW: 234.272760868073
• CID: 2691933
• PubChem ID: 18968028
• Update Time: 2025-04-21

1,4-Benzenediamine, 2,5-dimethyl-, sulfate (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethylbenzene-1,4-diamine,sulfuric acid
• DTXCID9047590
• 1,4-Benzenediamine, 2,5-dimethyl-, sulfate (1:1)
• 73791-66-9
• VTBWBXNREAQUIF-UHFFFAOYSA-N
• SCHEMBL8639611
• DTXSID5072777
• 2,5-Dimethyl-1,4-benzenediamine, sulfate (1:1)

• Inchi： 1S/C8H12N2.H2O4S/c1-5-3-8(10)6(2)4-7(5)9;1-5(2,3)4/h3-4H,9-10H2,1-2H3;(H2,1,2,3,4)
• InChI Key： VTBWBXNREAQUIF-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.NC1C=C(C)C(=CC=1C)N

Computed Properties

• Exact Mass: 234.06742811Da
• Monoisotopic Mass: 234.06742811Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų